Cas no 61324-85-4 (2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester)

2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester structure
61324-85-4 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
CAS No:61324-85-4
MF:C12H10N2O4S
MW:278.283801555634
CID:483951
PubChem ID:20387689
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
    • methyl 3-(2-nitroanilino)thiophene-2-carboxylate
    • 61324-85-4
    • Methyl 3-(2-nitroanilino)-thiophene-2-carboxylate
    • SCHEMBL11529437
    • PPWRXLGDTJUVTO-UHFFFAOYSA-N
    • DTXSID00606561
    • Inchi: 1S/C12H10N2O4S/c1-18-12(15)11-9(6-7-19-11)13-8-4-2-3-5-10(8)14(16)17/h2-7,13H,1H3
    • InChI Key: PPWRXLGDTJUVTO-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)OC)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.0362
  • Monoisotopic Mass: 278.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 81.47
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